![molecular formula C21H24N4O2 B6046937 2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol](/img/structure/B6046937.png)
2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol, also known as JWH-018, is a synthetic cannabinoid that was first synthesized in 1995 by John W. Huffman. This compound has gained significant attention in recent years due to its potential use as a research tool in the study of the endocannabinoid system.
Mechanism of Action
2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol binds to the CB1 receptor and activates it, resulting in the activation of downstream signaling pathways. This activation can lead to a variety of biochemical and physiological effects, which we will discuss in the following section.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These effects include:
- Analgesia: this compound has been shown to have analgesic effects in animal models.
- Appetite stimulation: this compound has been shown to increase appetite in animal models.
- Hypothermia: this compound has been shown to cause hypothermia in animal models.
- Neuroprotection: this compound has been shown to have neuroprotective effects in animal models.
- Sedation: this compound has been shown to have sedative effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol as a research tool is that it is a potent and selective CB1 receptor agonist. This allows researchers to study the effects of CB1 receptor activation without the confounding effects of other receptors. However, one limitation of using this compound is that it is a synthetic compound and may not accurately represent the effects of endocannabinoids.
Future Directions
There are many future directions for the study of 2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol. Some possible areas of research include:
- The effects of this compound on different physiological processes, such as inflammation, immune function, and cardiovascular function.
- The development of new synthetic cannabinoids that have improved selectivity and potency.
- The identification of new targets for synthetic cannabinoids, such as other receptors in the endocannabinoid system.
- The development of new methods for synthesizing this compound and other synthetic cannabinoids.
Conclusion:
In conclusion, this compound is a synthetic cannabinoid that has gained significant attention as a research tool in the study of the endocannabinoid system. This compound has a variety of biochemical and physiological effects and has been used to study the role of the endocannabinoid system in various physiological processes. While there are some limitations to using this compound as a research tool, there are many future directions for the study of this compound and other synthetic cannabinoids.
Synthesis Methods
The synthesis of 2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol involves the reaction of 1-pentyl-3-(2-naphthoyl)indole with 1-(2-iodobenzyl)-1H-1,2,3-triazole-4-carboxaldehyde in the presence of a palladium catalyst. This reaction results in the formation of this compound, which can be purified using column chromatography.
Scientific Research Applications
2-(1-{[1-(2-naphthoyl)-3-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol has been used as a research tool in the study of the endocannabinoid system. This compound has been shown to bind to the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. By studying the interaction between this compound and the CB1 receptor, researchers can gain a better understanding of the role of the endocannabinoid system in various physiological processes.
properties
IUPAC Name |
[3-[[4-(2-hydroxyethyl)triazol-1-yl]methyl]piperidin-1-yl]-naphthalen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2/c26-11-9-20-15-25(23-22-20)14-16-4-3-10-24(13-16)21(27)19-8-7-17-5-1-2-6-18(17)12-19/h1-2,5-8,12,15-16,26H,3-4,9-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEIZOINNXBXCOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC3=CC=CC=C3C=C2)CN4C=C(N=N4)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.